Cas no 893790-28-8 (7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893790-28-8
• MF: C₂₄H₂₀ClN₅O
• MW: 429.901503562927
• CID: 5439197
• PubChem ID: 16956401
• Update Time: 2025-07-09

7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-N-[(3-methoxyphenyl)methyl]-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001834825
• 7-CHLORO-N-[(3-METHOXYPHENYL)METHYL]-3-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 893790-28-8
• 7-chloro-N-(3-methoxybenzyl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-N-[(3-methoxyphenyl)methyl]-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• F3167-0526
• 7-chloro-N-(3-methoxybenzyl)-3-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H20ClN5O/c1-15-5-3-7-17(11-15)22-24-27-23(26-14-16-6-4-8-19(12-16)31-2)20-13-18(25)9-10-21(20)30(24)29-28-22/h3-13H,14H2,1-2H3,(H,26,27)
• InChI Key： NDHIEYLKMLBGTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1=C(C3C=CC=C(C)C=3)N=NN21)NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 429.1356380g/mol
• Monoisotopic Mass: 429.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.11±0.40(Predicted)

Additional information on 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893790-28-8)

The compound 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893790-28-8) is a highly specialized quinazoline derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the triazoloquinazoline core and substituted phenyl groups, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine stands out due to its ability to selectively bind to specific protein targets, offering a potential avenue for precision medicine. This aligns with the growing trend of personalized healthcare, where patients receive treatments tailored to their genetic and molecular profiles.

The synthesis of CAS No. 893790-28-8 involves multi-step organic reactions, including cyclization and substitution processes, which are meticulously optimized to ensure high yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further preclinical and clinical studies. The compound's lipophilicity and bioavailability are also critical parameters under investigation, as they influence its pharmacokinetic properties.

One of the most frequently searched questions in the context of triazoloquinazoline derivatives is their role in cancer therapy. Preliminary studies suggest that 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine may exhibit inhibitory effects on certain tyrosine kinases, which are often overexpressed in malignant cells. This has sparked interest in its potential as a chemotherapeutic agent, particularly for resistant forms of cancer. Additionally, its anti-inflammatory properties are being explored, given the rising prevalence of autoimmune disorders worldwide.

Another hot topic in the scientific community is the development of green chemistry approaches for synthesizing complex molecules like CAS No. 893790-28-8. Researchers are investigating eco-friendly solvents and catalytic systems to reduce the environmental impact of chemical synthesis. This aligns with global sustainability goals and addresses the increasing consumer demand for environmentally responsible pharmaceuticals.

From a commercial perspective, the pharmaceutical industry is keenly monitoring the progress of 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine. Patents and intellectual property rights surrounding this compound are of significant interest, as they can dictate market exclusivity and competitive advantage. Companies are also exploring drug repurposing strategies to identify new therapeutic uses for existing compounds, further highlighting the versatility of this molecule.

In conclusion, 7-chloro-N-(3-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893790-28-8) represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may well become a cornerstone in the next generation of targeted therapies.